Cas no 104863-68-5 (2-(Benzyloxy)-N-methoxy-N-methylacetamide)

• Product Name: 2-(Benzyloxy)-N-methoxy-N-methylacetamide
• CAS No: 104863-68-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1031889
• PubChem ID: 11458464
• Update Time: 2025-06-14

2-(Benzyloxy)-N-methoxy-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-N-methoxy-N-methylacetamide
• 2-BENZYLOXY-N-METHOXY-N-METHYL-ACETAMIDE
• Acetamide, N-methoxy-N-methyl-2-(phenylmethoxy)-
• ACMC-20m7op
• AGN-PC-009IOV
• AK-37839
• CTK0G5964
• N-methoxy-2-(benzyloxy)-N-methyl-ac
• N-methoxy-N-methyl-2-(benzyloxy)acetamide
• N-methyl-N-methoxy benzyloxyacetamide
• N-methyl-N-methoxy-benzyloxyacetamide
• N-Methoxy-N-methyl benzyloxyacetamide
• N-Methoxy-N-methyl-2-benzyloxyacetamide
• N-Methoxy-N-methyl-2-(phenylmethoxy)acetamide
• CUAZBEOHVCLBJV-UHFFFAOYSA-N
• W18584
• DB-010667
• DTXSID10466512
• F1903-0305
• N-Methoxy-N-methyl-2-benzyloxyacetamide, 97%
• 2-benzyloxy-N-methoxy-N-methylacetamide
• 104863-68-5
• N-methoxy-N-methyl-2-phenylmethoxyacetamide
• SCHEMBL4234185
• AKOS008955467
• 2-benzyloxy-N-methoxy-N-methyl acetamide

• MDL： MFCD11847697
• Inchi： 1S/C11H15NO3/c1-12(14-2)11(13)9-15-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： CUAZBEOHVCLBJV-UHFFFAOYSA-N
• SMILES： O(CC(N(C)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 275 ºC
• Flash Point: 120 ºC
• Refractive Index: n20/D1.519
• PSA: 38.77
• LogP: 1.22300

2-(Benzyloxy)-N-methoxy-N-methylacetamide Security Information

• Hazard Category Code： 22-36/37/38
• Hazardous Material Identification：

Additional information on 2-(Benzyloxy)-N-methoxy-N-methylacetamide

Comprehensive Overview of 2-(Benzyloxy)-N-methoxy-N-methylacetamide (CAS No. 104863-68-5): Properties, Applications, and Industry Insights

2-(Benzyloxy)-N-methoxy-N-methylacetamide (CAS No. 104863-68-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis and agrochemical research. This N-methoxy-N-methylamide derivative, often abbreviated as BOM-OMe NMA, has garnered significant attention due to its role as a key intermediate in the production of bioactive molecules. Its unique molecular structure, featuring a benzyloxy group and a methoxy-N-methyl moiety, enables selective reactivity in coupling reactions, making it invaluable for modern synthetic chemistry.

In recent years, the demand for high-purity 2-(Benzyloxy)-N-methoxy-N-methylacetamide has surged, driven by advancements in peptide synthesis and small-molecule drug development. Researchers frequently search for "CAS 104863-68-5 solubility" or "BOM-OMe NMA synthesis protocol," reflecting its technical relevance. The compound’s stability under mild acidic conditions and compatibility with Grignard reagents further enhances its utility in constructing complex molecular architectures. Notably, its Weinreb amide functionality allows controlled ketone formation, addressing a critical challenge in medicinal chemistry workflows.

From an industrial perspective, 104863-68-5 aligns with green chemistry trends, as it often reduces multi-step reaction sequences. Queries like "sustainable synthesis of N-methoxy-N-methylamides" highlight this alignment. Analytical data for 2-(Benzyloxy)-N-methoxy-N-methylacetamide—including HPLC purity (>98%) and characteristic NMR peaks (δ 7.35–7.28 for phenyl protons)—are frequently cited in patents, underscoring its reproducibility. Current studies explore its derivatization for biodegradable agrochemicals, tapping into the global push for eco-friendly crop protection solutions.

Storage recommendations for CAS No. 104863-68-5 emphasize moisture-sensitive handling, with inert atmosphere packaging being optimal. The compound’s melting point (72–75°C) and molecular weight (223.26 g/mol) are critical for dosage calculations, particularly in scalable applications. As interest grows in "Weinreb amide alternatives," this compound’s balance of reactivity and safety continues to position it as a preferred choice. Future research may explore its catalytic potential in asymmetric synthesis, further expanding its industrial footprint.